Cas no 20994-04-1 (Phenol, 2,3,5,6-tetrafluoro-4-nitro-)
20994-04-1 structure
Product name:Phenol, 2,3,5,6-tetrafluoro-4-nitro-
Phenol, 2,3,5,6-tetrafluoro-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,3,5,6-tetrafluoro-4-nitro-
- 2,3,5,6-tetrafluoro-4-nitrophenol
- SCHEMBL7794447
- DTXSID10346305
- EN300-262556
- 1-Hydroxy-2,3,5,6-tetrafluoro-4-nitrobenzene
- C6HF4NO3
- 4-nitrotetrafluorophenol
- 20994-04-1
- 2,3,5,6-Tetrafluoro-4-nitrophenol #
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- Inchi： InChI=1S/C6HF4NO3/c7-1-3(9)6(12)4(10)2(8)5(1)11(13)14/h12H
- InChI Key： KNJXINITCLHHAV-UHFFFAOYSA-N
- SMILES： C1(=C(C(=C(C(=C1F)F)O)F)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 210.98923
- Monoisotopic Mass: 210.98925554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66Ų
- XLogP3: 3
Experimental Properties
- PSA: 63.37
Phenol, 2,3,5,6-tetrafluoro-4-nitro- Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-262556-1.0g |
2,3,5,6-tetrafluoro-4-nitrophenol |
20994-04-1 | 95% | 1.0g |
$743.0 | 2024-06-18 | |
| Enamine | EN300-262556-0.5g |
2,3,5,6-tetrafluoro-4-nitrophenol |
20994-04-1 | 95% | 0.5g |
$579.0 | 2024-06-18 | |
| Enamine | EN300-262556-0.05g |
2,3,5,6-tetrafluoro-4-nitrophenol |
20994-04-1 | 95% | 0.05g |
$174.0 | 2024-06-18 | |
| Enamine | EN300-262556-5.0g |
2,3,5,6-tetrafluoro-4-nitrophenol |
20994-04-1 | 95% | 5.0g |
$2152.0 | 2024-06-18 | |
| Enamine | EN300-262556-0.25g |
2,3,5,6-tetrafluoro-4-nitrophenol |
20994-04-1 | 95% | 0.25g |
$367.0 | 2024-06-18 | |
| 1PlusChem | 1P007PUY-50mg |
Phenol, 2,3,5,6-tetrafluoro-4-nitro- |
20994-04-1 | 95% | 50mg |
$229.00 | 2025-02-22 | |
| 1PlusChem | 1P007PUY-5g |
Phenol, 2,3,5,6-tetrafluoro-4-nitro- |
20994-04-1 | 95% | 5g |
$2722.00 | 2023-12-19 | |
| A2B Chem LLC | AD59306-500mg |
2,3,5,6-tetrafluoro-4-nitrophenol |
20994-04-1 | 95% | 500mg |
$645.00 | 2024-04-20 | |
| A2B Chem LLC | AD59306-50mg |
2,3,5,6-tetrafluoro-4-nitrophenol |
20994-04-1 | 95% | 50mg |
$219.00 | 2024-04-20 | |
| Aaron | AR007Q3A-1g |
Phenol, 2,3,5,6-tetrafluoro-4-nitro- |
20994-04-1 | 95% | 1g |
$1047.00 | 2025-01-23 |
Phenol, 2,3,5,6-tetrafluoro-4-nitro- Related Literature
-
Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem., 2013,11, 1563-1569
-
Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
-
Elena A. Baranova,Belén Albela,Mongia Saïd-Zina,Laurent Bonneviot New J. Chem., 2017,41, 6795-6809
-
Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
-
Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20994-04-1)Phenol, 2,3,5,6-tetrafluoro-4-nitro-
Purity:99%
Quantity:1g
Price ($):487.0